Cas no 64420-97-9 (2-Nitrobiphenyl-2’,3’,4’,5’,6’-d5)

2-Nitrobiphenyl-2',3',4',5',6'-d5 is a highly pure isotopically labeled compound, featuring deuterium substitution. This unique labeling allows for precise isotopic tracing in complex chemical reactions. Its high purity and isotopic specificity make it ideal for advanced analytical applications, such as nuclear magnetic resonance (NMR) spectroscopy, where accurate isotope ratio measurements are crucial.

2-Nitrobiphenyl-2’,3’,4’,5’,6’-d5 structure

64420-97-9 structure

Product Name:2-Nitrobiphenyl-2’,3’,4’,5’,6’-d5

CAS No:64420-97-9

MF:C₁₂H₉NO₂

MW:204.236171483994

CID:826424

PubChem ID:21770950

Update Time:2025-10-17

2-Nitrobiphenyl-2’,3’,4’,5’,6’-d5 Chemical and Physical Properties

Names and Identifiers

- 2-NITROBIPHENYL-2',3',4',5',6'-D5
- 2-Nitrobiphenyl-2’,3’,4’,5’,6’-d5
- 2-Nitrobiphenyl-2’,3
- 1,2,3,4,5-pentadeuterio-6-(2-nitrophenyl)benzene
- AKOS030242587
- 2-Nitro(2',3',4',5',6'-~2~H_5_)-1,1'-biphenyl
- 64420-97-9
- DTXSID60617870
- 2-nitro(2',3',4',5',6'-?H?)-1,1'-biphenyl
- Inchi： 1S/C12H9NO2/c14-13(15)12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H/i1D,2D,3D,6D,7D
- InChI Key： YOJKKXRJMXIKSR-FSTBWYLISA-N
- SMILES： [O-][N+](C1C=CC=CC=1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O

Computed Properties

Exact Mass: 204.09500
Monoisotopic Mass: 204.094712260g/mol
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 45.8Å²

Experimental Properties

PSA: 45.82000
LogP: 3.78500

2-Nitrobiphenyl-2’,3’,4’,5’,6’-d5 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	N495788-5mg	2-Nitrobiphenyl-2’,3’,4’,5’,6’-d5	64420-97-9		5mg	$ 161.00	2023-09-06
TRC	N495788-50mg	2-Nitrobiphenyl-2’,3’,4’,5’,6’-d5	64420-97-9		50mg	$ 1206.00	2023-09-06